Cas no 108419-32-5 (Acetic acid,C7-9-branched alkyl esters, C8-rich)

• Product Name: Acetic acid,C7-9-branched alkyl esters, C8-rich
• CAS No: 108419-32-5
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 220134
• PubChem ID: 22833465
• Update Time: 2025-04-19

Acetic acid,C7-9-branched alkyl esters, C8-rich Chemical and Physical Properties

Names and Identifiers

• Acetic acid,C7-9-branched alkyl esters, C8-rich
• 3,4-dimethylhexyl acetate
• OXOOCTYLACETATE
• ACETIC ACID, ALKYL (C7 TO C9) ESTERS MIX TURE
• Essigsure, C7-C9-verzweigte Alkylester, C8-reich
• C7-9-alkyl acetates, branched, octyl acetate-rich
• 108419-32-5
• SCHEMBL15437822
• Alkyl (C=7~9)-branched acetate, (C=8)-rich
• aceticacid,c7-9-branchedalkylesters,c8-rich

• Inchi： 1S/C10H20O2/c1-5-8(2)9(3)6-7-12-10(4)11/h8-9H,5-7H2,1-4H3
• InChI Key： NCOFDUNMKGIVBQ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CCC(C)C(C)CC

Computed Properties

• Exact Mass: 185.11800
• Monoisotopic Mass: 172.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 3.1

Experimental Properties

• Density: 0.875 g/mL at 25 °C(lit.)
• Melting Point: -65.75°C (estimate)
• Boiling Point: 186 °C(lit.)
• Flash Point: 77 °C
• Refractive Index: n20/D 1.42(lit.)
• PSA: 57.20000
• LogP: 1.05600

Acetic acid,C7-9-branched alkyl esters, C8-rich Security Information

• RTECS：AF5900000
• Safety Term：Slightly toxic by ingestion. Experimental reproductive effects. Combustible liquid. When heated to decomposition it emits acrid smoke and irritating vapors.
• Storage Condition：Warehouse ventilation and low temperature drying